3-[(2,2-Dimethyloxolan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine

• IUPAC Name: 3-[(2,2-dimethyloxolan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine
• InChI: InChI=1S/C12H15FN2O5S/c1-12(2)10(3-4-19-12)15-11(16)8-5-9(7-14-6-8)20-21(13,17)18/h5-7,10H,3-4H2,1-2H3,(H,15,16)
• InChI Key: HOXRXAUWOAJRER-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CCO1)NC(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Molecular Formula: C12H15FN2O5S
• Molecular Weight: 318.32 g/mol

Description

The compound appears to contain a 2,2-dimethyloxolan-3-yl group, a carbamoyl group, and a 5-fluorosulfonyloxypyridine group. The 2,2-dimethyloxolan-3-yl group is a type of oxolane, which is a five-membered ring containing three carbon atoms and one oxygen atom. The carbamoyl group (NH2CO) is a functional group derived from carbamic acid. The 5-fluorosulfonyloxypyridine group suggests the presence of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom, and a sulfonyl fluoride group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide information about the arrangement of atoms within the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carbamoyl group might undergo reactions with acids or bases, and the pyridine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability would typically be determined experimentally. These properties can be influenced by factors such as the size and shape of the molecule, the functional groups present, and the overall polarity of the compound.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including its reactivity, toxicity, and safe handling procedures.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under various conditions, and investigating its mechanism of action if it’s intended to be used as a drug.